Cas no 36449-43-1 (2-(4-Bromophenyl)methylenehydrazinecarbothioamide)

• Product Name: 2-(4-Bromophenyl)methylenehydrazinecarbothioamide
• CAS No: 36449-43-1
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 1474893
• PubChem ID: 785563
• Update Time: 2025-07-19

2-(4-Bromophenyl)methylenehydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[(4-bromophenyl)methylene]-
• [(4-bromophenyl)methylideneamino]thiourea
• 36449-43-1
• 2-[(4-Bromophenyl)methylene]hydrazinecarbothioamide
• DTXSID10354869
• AKOS017263705
• 4-bromobenzaldehyde thiosemicarbazone
• 2-(4-Bromophenyl)methylenehydrazinecarbothioamide

• Inchi： 1S/C8H8BrN3S/c9-7-3-1-6(2-4-7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)
• InChI Key： HMOSVEOPAUPPHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=NNC(N)=S)=CC=1

Computed Properties

• Exact Mass: 256.96234
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41

Additional information on 2-(4-Bromophenyl)methylenehydrazinecarbothioamide

Introduction to 2-(4-Bromophenyl)methylenehydrazinecarbothioamide (CAS No. 36449-43-1) in Modern Chemical Biology Research

The compound 2-(4-Bromophenyl)methylenehydrazinecarbothioamide (CAS No. 36449-43-1) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its molecular structure, characterized by a brominated phenyl ring linked to a hydrazinecarbothioamide moiety, positions it as a versatile intermediate in the synthesis of bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry and drug discovery.

At the heart of the compound's utility lies its aromatic bromine substituent, which not only enhances reactivity but also facilitates further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic scaffolds, which are frequently observed in natural products and approved drugs. The hydrazinecarbothioamide group introduces both nucleophilic and electrophilic sites, enabling diverse chemical modifications that can fine-tune biological activity.

In recent years, the hydrazinecarbothioamide moiety has garnered attention for its role in designing kinase inhibitors and other enzyme-targeting agents. Its ability to form stable hydrogen bonds and coordinate with metal ions makes it an attractive scaffold for modulating protein-protein interactions. For instance, derivatives of this class have been explored as inhibitors of tyrosine kinases, which are implicated in cancer progression and inflammatory diseases. The bromophenyl component further enhances binding affinity by engaging in π-stacking interactions with aromatic residues in protein targets.

The synthesis of 2-(4-Bromophenyl)methylenehydrazinecarbothioamide typically involves multi-step organic transformations, starting from commercially available 4-bromobenzaldehyde. The condensation of this aldehyde with hydrazine hydrate yields the corresponding hydrazine derivative, which is subsequently treated with carbon disulfide to form the hydrazinecarbothioamide. This route highlights the compound's accessibility while maintaining high yields and purity standards suitable for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential in developing novel therapeutic agents. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. The phenyl ring's electronic properties can be modulated through substituent effects, allowing researchers to fine-tune potency and selectivity. For example, electron-withdrawing groups such as fluoro or chloro substituents can enhance binding affinity by stabilizing negative charges on transition states.

The growing interest in structure-activity relationships (SAR) has driven computational studies to predict optimal modifications of 2-(4-Bromophenyl)methylenehydrazinecarbothioamide derivatives. Molecular docking simulations have identified key pharmacophores responsible for target interaction, guiding the design of next-generation compounds with improved pharmacokinetic profiles. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, accelerating the drug discovery process.

Another emerging application lies in materials science, where this compound serves as a precursor for functional polymers. Its ability to undergo polymerization reactions under controlled conditions allows for the creation of materials with tailored properties. Such polymers find utility in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. The bromine moiety also enables post-polymerization modifications, further expanding the material's functional versatility.

The safety profile of 2-(4-Bromophenyl)methylenehydrazinecarbothioamide is another critical consideration in its application. While preliminary toxicity studies suggest moderate solubility and biodegradability, further research is needed to assess long-term exposure risks. Standard safety protocols recommend handling under inert atmospheres and using appropriate personal protective equipment during synthesis and purification steps.

Future directions in research may explore green chemistry approaches to improve synthetic efficiency while minimizing environmental impact. Catalytic methods employing transition metals or organocatalysts could offer greener alternatives to traditional synthetic routes. Additionally, bioconjugation strategies could be employed to link this compound with biomolecules for targeted therapies or diagnostic applications.

In conclusion,2-(4-Bromophenyl)methylenehydrazinecarbothioamide (CAS No. 36449-43-1) stands as a promising scaffold with broad applications across chemical biology and pharmaceutical sciences. Its unique structural features enable diverse modifications, making it invaluable for drug discovery efforts targeting various diseases. As research continues to uncover new synthetic methodologies and biological functions,this compound will undoubtedly play a significant role in shaping future therapeutic landscapes.